Cas no 59702-09-9 (1-N-Butylpiperazin-2-one)

• Product Name: 1-N-Butylpiperazin-2-one
• CAS No: 59702-09-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD08691530
• CID: 950536
• PubChem ID: 23118634
• Update Time: 2025-11-02

1-N-Butylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Butylpiperazin-2-one
• 1-butyl-2-Piperazinone
• 1-butylpiperazin-2-one(SALTDATA: FREE)
• Piperazinone, 1-butyl- (9CI)
• 1-butyl-piperazin-2-one
• DA-29592
• 1-butylpiperazin-2-one, AldrichCPR
• Piperazinone,1-butyl-(9ci)
• AKOS011595011
• 59702-09-9
• SCHEMBL1583265
• MFCD08691530
• JUDAJBQHQJFGTH-UHFFFAOYSA-N
• DTXSID60630781
• 1-N-Butylpiperazin-2-one

• MDL： MFCD08691530
• Inchi： 1S/C8H16N2O/c1-2-3-5-10-6-4-9-7-8(10)11/h9H,2-7H2,1H3
• InChI Key： JUDAJBQHQJFGTH-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CCCC

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.48500

1-N-Butylpiperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-N-Butylpiperazin-2-one

Comprehensive Guide to 1-N-Butylpiperazin-2-one (CAS No. 59702-09-9): Properties, Applications, and Market Insights

1-N-Butylpiperazin-2-one (CAS No. 59702-09-9) is a specialized organic compound belonging to the piperazine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. With the increasing demand for piperazine-based compounds in drug discovery and material science, 1-N-Butylpiperazin-2-one stands out as a valuable intermediate for synthesizing bioactive molecules.

The molecular formula of 1-N-Butylpiperazin-2-one is C8H16N2O, and it features a piperazine ring substituted with a butyl group at the nitrogen position and a ketone functional group. This structural configuration contributes to its solubility in organic solvents and its reactivity in various chemical transformations. Researchers often explore its potential in designing central nervous system (CNS) targeting drugs, given the piperazine moiety's prevalence in neuroactive compounds.

One of the most searched questions about 1-N-Butylpiperazin-2-one is its role in pharmaceutical intermediates. Recent studies highlight its utility in synthesizing antidepressants and antipsychotic agents, aligning with the growing focus on mental health therapeutics. Additionally, its application in catalysis and polymer chemistry has been explored, making it a compound of interest for industrial chemists.

From an SEO perspective, keywords like "1-N-Butylpiperazin-2-one synthesis", "CAS 59702-09-9 suppliers", and "piperazine derivatives applications" are frequently queried. This reflects the compound's relevance in both academic and commercial sectors. The global market for piperazine-based chemicals is projected to grow, driven by advancements in drug development and green chemistry initiatives.

In terms of safety and handling, 1-N-Butylpiperazin-2-one should be stored in a cool, dry place away from incompatible materials. While not classified as hazardous under standard conditions, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Regulatory compliance varies by region, so users are advised to consult chemical safety databases for specific guidelines.

Innovations in sustainable chemistry have also impacted the production of 1-N-Butylpiperazin-2-one. Manufacturers are increasingly adopting eco-friendly synthesis routes to reduce environmental footprints, a trend highly searched by environmentally conscious researchers. This aligns with broader industry shifts toward green solvents and energy-efficient processes.

For researchers seeking high-purity 1-N-Butylpiperazin-2-one, analytical techniques such as HPLC and NMR spectroscopy are essential for quality control. The compound's spectroscopic data and chromatographic profiles are often requested in technical inquiries, underscoring the need for reliable characterization methods.

In conclusion, 1-N-Butylpiperazin-2-one (CAS No. 59702-09-9) is a multifaceted compound with expanding applications in pharmaceuticals, material science, and industrial chemistry. Its role in CNS drug development and catalytic processes positions it as a key player in modern chemical research. As interest in piperazine chemistry continues to rise, this compound is poised to remain a focal point for innovation and commercialization.